Cas no 1809889-70-0 (2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine)

2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine is a boronic ester derivative of pyrazolo[3,4-b]pyridine, commonly employed as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate group enhances stability and solubility, facilitating efficient transformations under mild conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its pyrazolopyridine scaffold serves as a key structural motif. The methyl substitution at the 2-position further modulates reactivity and selectivity in coupling reactions. Its high purity and consistent performance make it a reliable choice for constructing complex heterocyclic frameworks in medicinal chemistry and materials science applications.
2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine structure
1809889-70-0 structure
Product Name:2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine
CAS No:1809889-70-0
MF:C13H18BN3O2
MW:259.111922740936
MDL:MFCD22566164
CID:4936647
PubChem ID:72208280
Update Time:2026-02-27

2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-METHYL-2H-PYRAZOLO[3,4-B]PYRIDINE-5-BORONIC ACID PINACOL ESTER
    • 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyrazolo[3,4-b]pyridine
    • PB39141
    • 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine
    • DB-150217
    • SY322422
    • 1809889-70-0
    • CS-0176710
    • P13291
    • MFCD22566164
    • MDL： MFCD22566164
    • Inchi： 1S/C13H18BN3O2/c1-12(2)13(3,4)19-14(18-12)10-6-9-8-17(5)16-11(9)15-7-10/h6-8H,1-5H3
    • InChI Key： OTZJRKLLGMMELZ-UHFFFAOYSA-N
    • SMILES： O1B(C2C=NC3C(=CN(C)N=3)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 259.1492070g/mol
  • Monoisotopic Mass: 259.1492070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.2

2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine
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2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:1809889-70-0)2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine
Order Number:A1073322
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:52
Price ($):3813.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1809889-70-0)2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine
A1073322
Purity:99%
Quantity:25g
Price ($):3813.0
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